Cas no 444664-95-3 (2-Isopropyl-2,5-diazabicyclo[2.2.1]heptane)

• Product Name: 2-Isopropyl-2,5-diazabicyclo[2.2.1]heptane
• CAS No: 444664-95-3
• MF: C₈H₁₆N₂
• MW: 140.226041793823
• CID: 327524
• Update Time: 2023-08-02

2-Isopropyl-2,5-diazabicyclo[2.2.1]heptane Chemical and Physical Properties

Names and Identifiers

• 2,5-Diazabicyclo[2.2.1]heptane,2-(1-methylethyl)-
• 2,5-Diazabicyclo[2.2.1]heptane,2-(1-methylethyl)-(9CI)
• 2-isopropyl-2,5-diazabicyclo[2.2.1]heptane
• FUMTXFNRSOTREL-UHFFFAOYSA-N
• 2-isopropyl-2,5-diazabicyclo[2.2.1 ]heptane
• 2-isopropyl-2,5-diaza-bicyclo[2.2.1]heptane
• 2- ?ISOPROPYL-?2,?5-?DIAZA-?BICYCLO[2.2.1]?HEPTANE
• 2-Isopropyl-2,5-diazabicyclo[2.2.1]heptane

• Inchi： 1S/C8H16N2/c1-6(2)10-5-7-3-8(10)4-9-7/h6-9H,3-5H2,1-2H3
• InChI Key： FUMTXFNRSOTREL-UHFFFAOYSA-N
• SMILES： N1(C(C)C)CC2CC1CN2

Computed Properties

• Exact Mass: 140.131
• Monoisotopic Mass: 140.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 15.3